5-Bromo-2-methyl-benzotriazole

• IUPAC Name: 5-bromo-2-methylbenzotriazole
• InChI: InChI=1S/C7H6BrN3/c1-11-9-6-3-2-5(8)4-7(6)10-11/h2-4H,1H3
• InChI Key: VRDZUYWMDMLDFG-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C2C=CC(=CC2=N1)Br
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol

Description

5-Bromo-2-methyl-benzotriazole is a chemical compound with the molecular formula C7H6BrN3. It has a molecular weight of 212.05. The compound is known for its purity, which is approximately 97%.

Synthesis Analysis

The synthesis of benzotriazole derivatives, such as this compound, involves various methods. These methods can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzotriazole fragment. This fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor.

Chemical Reactions Analysis

Benzotriazole derivatives are known for their specific reactivity. They can act as an acid or base, and they can also bind to other species, utilizing the lone pair electrons. Benzotriazole (BtH) reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 212.05. It is known for its purity, which is approximately 97%.

Mechanism of Action

Target of Action

5-Bromo-2-methyl-benzotriazole is a chemical compound that has been used in various chemical reactions, particularly in the Suzuki–Miyaura coupling . This reaction involves the cross-coupling of organoboron compounds with organic halides or pseudohalides, catalyzed by a palladium(0) complex . Therefore, the primary target of this compound can be considered as the palladium catalyst in the Suzuki–Miyaura coupling reaction .

Mode of Action

Based on its structural similarity to benzotriazole derivatives, it can be inferred that it may interact with its targets through non-covalent interactions such as π–π stacking interactions and hydrogen bonding . These interactions could potentially influence the reactivity of the palladium catalyst in the Suzuki–Miyaura coupling reaction .

Biochemical Pathways

It is known that benzotriazole derivatives can interact with various enzymes and receptors in biological systems . Therefore, it is plausible that this compound could potentially influence various biochemical pathways, depending on the specific context of its application.

Result of Action

Given its potential role in the suzuki–miyaura coupling reaction, it may contribute to the formation of carbon-carbon bonds, thereby facilitating the synthesis of complex organic compounds .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Bromo-2-methyl-benzotriazole in lab experiments is its potency and specificity. This compound has been shown to be a highly potent inhibitor of PTPs and JNK, which makes it an ideal tool for studying these enzymes. However, one of the limitations of using this compound is its potential toxicity. It is important to use this compound at the appropriate concentration and to take appropriate safety precautions.

Future Directions

There are several future directions for the research of 5-Bromo-2-methyl-benzotriazole. One potential direction is the development of new inhibitors that are more potent and specific than this compound. Another direction is the study of the effects of this compound on other cellular signaling pathways and its potential applications in various fields such as cancer research and drug development. Additionally, the potential use of this compound as a therapeutic agent for various diseases should be further explored.
In conclusion, this compound is a highly potent and specific inhibitor of PTPs and JNK, which has been extensively used in scientific research. Its unique properties and potential applications make it an ideal tool for studying cellular signaling pathways and developing new therapeutic agents. However, it is important to use this compound at the appropriate concentration and to take appropriate safety precautions due to its potential toxicity. Further research is needed to fully understand the potential applications of this compound in various fields of research.

Synthesis Methods

The synthesis of 5-Bromo-2-methyl-benzotriazole can be achieved through several methods. One of the most commonly used methods involves the reaction of 2-methyl-benzotriazole with bromine in the presence of a catalyst. Another method involves the reaction of 2-methyl-benzotriazole with N-bromosuccinimide (NBS) in the presence of a solvent.

Scientific Research Applications

5-Bromo-2-methyl-benzotriazole has been extensively used in scientific research due to its unique properties. It has been used as a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in regulating cellular signaling pathways. This compound has also been used as a potent inhibitor of the c-Jun N-terminal kinase (JNK) signaling pathway, which is involved in various cellular processes such as apoptosis and inflammation.

Safety and Hazards

The safety data sheet for 5-Bromo-2-methyl-benzotriazole is available for reference. It is always recommended to handle chemical compounds with appropriate safety measures.

Biochemical Analysis

Biochemical Properties

It is known that benzotriazole derivatives can interact with enzymes and receptors in biological systems . These interactions are facilitated by the large conjugated system capable of forming π–π stacking interactions and hydrogen bond acceptors present in benzotriazole derivatives .

Cellular Effects

Benzotriazole derivatives have been shown to exhibit a broad spectrum of biological properties, including antibacterial, antiprotozoal, and antiviral activity .

Molecular Mechanism

The molecular mechanism of action of 5-Bromo-2-methyl-benzotriazole is not well-defined. Benzotriazole derivatives are known to bind with biomolecules, potentially leading to changes in gene expression .

Temporal Effects in Laboratory Settings

Benzotriazole derivatives are generally stable and readily prepared, making them suitable for various applications .

Metabolic Pathways

Benzotriazole derivatives are known to participate in various biochemical reactions .

Transport and Distribution

Benzotriazole derivatives are known to form stable coordination compounds, which could influence their distribution .

Subcellular Localization

Benzotriazole derivatives are known to interact with various biomolecules, which could influence their localization .